Cas no 23947-64-0 (4(1H)-Pyrimidinone, 5-butyl-2-(butylamino)-6-methyl-)

• Product Name: 4(1H)-Pyrimidinone, 5-butyl-2-(butylamino)-6-methyl-
• CAS No: 23947-64-0
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 1415624
• PubChem ID: 135698498
• Update Time: 2025-04-20

4(1H)-Pyrimidinone, 5-butyl-2-(butylamino)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-butyl-2-(butylamino)-6-methyl-
• 5-butyl-2-(butylamino)-6-methyl-1H-pyrimidin-4-one
• DTXSID90614695
• 23947-64-0
• 5-Butyl-2-(butylamino)-6-methylpyrimidin-4(1H)-one

• Inchi： 1S/C13H23N3O/c1-4-6-8-11-10(3)15-13(16-12(11)17)14-9-7-5-2/h4-9H2,1-3H3,(H2,14,15,16,17)
• InChI Key： BOODBCGFHZZIKO-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(N1)NCCCC)CCCC

Computed Properties

• Exact Mass: 237.18429
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• PSA: 53.49